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Introduction
Transcription Factor Dp-1 (TFDP1) is a crucial component of the E2F/DP transcription factor

complex, which plays a central role in regulating the cell cycle, particularly the transition from

G1 to S phase.[1][2][3] This complex controls the expression of numerous genes essential for

DNA replication and cell proliferation.[1][3] Dysregulation of the E2F/DP pathway is frequently

observed in cancer, making TFDP1 an attractive target for therapeutic intervention. The

CRISPR/Cas9 system offers a powerful tool for precisely editing the TFDP1 gene to study its

function and explore its therapeutic potential.

These application notes provide a comprehensive guide for the CRISPR/Cas9-mediated

knockout of the TFDP1 gene in human cell lines. Detailed protocols for sgRNA design, delivery,

and validation of gene editing are provided, along with data presentation in structured tables

and visualizations of relevant pathways and workflows.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the central role of TFDP1 in the E2F signaling pathway and

the general workflow for CRISPR/Cas9-mediated gene editing of TFDP1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1576897?utm_src=pdf-interest
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/gene/7027
https://www.uniprot.org/uniprotkb/Q14186/entry
https://www.genecards.org/cgi-bin/carddisp.pl?gene=TFDP1
https://www.ncbi.nlm.nih.gov/gene/7027
https://www.genecards.org/cgi-bin/carddisp.pl?gene=TFDP1
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.benchchem.com/product/b1576897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


G1 Phase

G1/S Transition

Cyclin D / CDK4/6

Rb

Phosphorylates

E2F-TFDP1-Rb Complex

p-Rb

E2F

TFDP1

E2F-TFDP1 Complex
Releases Target Gene Expression

(e.g., Cyclin E, TK1)

Represses

Activates S Phase Entry

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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